Cas no 942069-45-6 (2-(4-Bromo-3,5-dichlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(4-Bromo-3,5-dichlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 942069-45-6
• MF: C₁₂H₁₄BBrCl₂O₂
• MW: 351.859361171722
• MDL: MFCD12405328
• CID: 1024920
• PubChem ID: 53429084
• Update Time: 2025-08-04

2-(4-Bromo-3,5-dichlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-3,5-dichlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(3,5-dichloro-4-(bromo)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• C91268
• DTXSID30700046
• 942069-45-6
• AKOS015908160
• FT-0764793
• UKPPGPXWYPWLLX-UHFFFAOYSA-N
• BS-24833
• MFCD12405328
• CS-0153873
• SCHEMBL14956695
• A859532
• DA-28303

• MDL： MFCD12405328
• Inchi： 1S/C12H14BBrCl2O2/c1-11(2)12(3,4)18-13(17-11)7-5-8(15)10(14)9(16)6-7/h5-6H,1-4H3
• InChI Key： UKPPGPXWYPWLLX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(B2OC(C)(C)C(C)(C)O2)C=C1Cl)Cl

Computed Properties

• Exact Mass: 349.96500
• Monoisotopic Mass: 349.96473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 4.05510

Additional information on 2-(4-Bromo-3,5-dichlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Research Briefing on 2-(4-Bromo-3,5-dichlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 942069-45-6)

The compound 2-(4-Bromo-3,5-dichlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 942069-45-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in Suzuki-Miyaura cross-coupling reactions and its potential as a key intermediate in drug discovery. This research briefing synthesizes the latest findings and advancements related to this boronic ester derivative, highlighting its synthetic utility, biological relevance, and emerging applications in pharmaceutical research.

Recent studies have demonstrated the critical role of this compound in facilitating the synthesis of complex biaryl structures, which are prevalent in many bioactive molecules and pharmaceuticals. The presence of the bromo and dichloro substituents on the phenyl ring, coupled with the dioxaborolane moiety, enhances its reactivity and selectivity in palladium-catalyzed cross-coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry showcased its use in the efficient synthesis of novel kinase inhibitors, underscoring its value in targeted drug development.

In addition to its synthetic applications, 2-(4-Bromo-3,5-dichlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been investigated for its potential in boron neutron capture therapy (BNCT). The compound's ability to deliver boron atoms to specific cellular targets makes it a promising candidate for this emerging cancer treatment modality. Preliminary in vitro studies have shown favorable uptake and retention in tumor cells, as reported in a recent ACS Medicinal Chemistry Letters publication.

The stability and handling characteristics of this boronic ester have also been subjects of recent optimization efforts. Researchers have developed improved synthetic protocols that enhance yield and purity while reducing the formation of protodeboronation byproducts. These advancements, detailed in a 2024 Organic Process Research & Development article, have significant implications for scaling up production for pharmaceutical applications.

From a safety and toxicology perspective, recent assessments indicate that proper handling procedures are essential when working with this compound, as with many organoboron reagents. However, its relatively low acute toxicity profile compared to some alternative boron-containing intermediates makes it attractive for medicinal chemistry applications. This safety profile was confirmed in a 2023 regulatory toxicology study published in Chemical Research in Toxicology.

Looking forward, the unique properties of 2-(4-Bromo-3,5-dichlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane position it as a valuable building block for the development of next-generation therapeutics. Its applications extend beyond traditional small molecule drugs to include potential uses in PROTACs (proteolysis targeting chimeras) and other targeted protein degradation strategies. Ongoing research is exploring these novel applications, with preliminary results expected to be published in late 2024.

In conclusion, the compound 942069-45-6 represents an important tool in modern medicinal chemistry, with demonstrated utility in drug discovery and emerging potential in innovative therapeutic approaches. Its continued study and application will likely contribute significantly to advances in chemical biology and pharmaceutical development in the coming years.